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Introduction

Bromic acid (HBrOs), a halogen oxoacid, serves as a potent oxidizing agent in various
inorganic chemical syntheses.[1][2] Although it exists only in agueous solution, its reactivity
makes it a valuable reagent for the preparation of metal bromates and for its role in complex
oscillating chemical reactions. This technical guide provides an in-depth overview of the
properties, synthesis, and key applications of bromic acid in inorganic chemistry, with a focus
on quantitative data, experimental protocols, and reaction mechanisms.

Properties of Bromic Acid

Bromic acid is a colorless solution that turns yellow at room temperature due to its
decomposition into bromine.[2] It is a strong acid with a pKa of approximately -2, meaning it
dissociates completely in water to form hydronium and bromate ions.[1][3]
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Property Value Reference
Molecular Formula HBrOs [1]

Molar Mass 128.91 g/mol [1]

pKa ~-2 [1](3]

Colorless aqueous solution,
Appearance o
turns yellow on decomposition

[2]

Standard Reduction Potential
(BrOs~ + 6H* + 6e~ — Br— + +1.42V
3H20)

[4]

Standard Reduction Potential
(2BrOs~ + 12H* + 10e~ - Br2 +1.513V
+ 6H20)

[5]

Synthesis of Bromic Acid

The most common laboratory method for the preparation of bromic acid involves the reaction

of barium bromate with sulfuric acid.[6] The insoluble barium sulfate precipitate is removed by

filtration, leaving an aqueous solution of bromic acid.

Experimental Protocol: Preparation of Bromic Acid from

Barium Bromate

Materials:

e Barium bromate (Ba(BrOs)z2)
e Dilute Sulfuric acid (H2S0a4)
« Distilled water

« Filter paper and funnel

e Beaker and stirring rod
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Procedure:

A carefully calculated amount of barium bromate is dissolved in warm distilled water.

A stoichiometric amount of dilute sulfuric acid is slowly added to the barium bromate solution
while stirring continuously.

o A white precipitate of barium sulfate will form.

o The mixture is allowed to cool, and the precipitate is separated by filtration.

e The resulting filtrate is an aqueous solution of bromic acid.

e The concentration of the prepared bromic acid can be determined by titration.

Note: This is a general procedure. Precise quantities and concentrations should be determined
based on the desired concentration of the final bromic acid solution.

Barium Bromate Bromic Acid
(Ba(BrOs)2) (HBrOs)

Reaction in
Aqueous Solution

Sulfuric Acid Barium Sulfate
(H2S0a4) (BaSOa precipitate)

Click to download full resolution via product page

Diagram 1: Synthesis of Bromic Acid.

Applications in Inorganic Synthesis
Synthesis of Metal Bromates

Bromic acid is a key reagent in the synthesis of various metal bromates. These reactions
typically involve the neutralization of bromic acid with a corresponding metal hydroxide,
carbonate, or oxide.

General Reaction with Hydroxides: M(OH)n + nHBrOs - M(BrOs)n + nH20
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General Reaction with Carbonates: M2(COs)n + 2nHBrOs - 2M(BrOs)n + nH20 + nCO:

Materials:

Bromic acid (HBrOs) solution

Sodium hydroxide (NaOH) solution

Beaker

Stirring rod

Heating plate (optional)

Procedure:

In a well-ventilated area, a measured amount of bromic acid solution is placed in a beaker.

Slowly, and with constant stirring, a stoichiometric amount of sodium hydroxide solution is
added to the bromic acid.[7]

The reaction is exothermic, and cooling may be necessary to control the temperature.

After the addition is complete, the solution is stirred for a short period to ensure the reaction
goes to completion.

The resulting solution of sodium bromate can be concentrated by gentle heating to induce
crystallization.

The crystals are then collected by filtration and can be purified by recrystallization.[7]

Bromic Acid as an Oxidizing Agent

Bromic acid is a powerful oxidizing agent, capable of oxidizing various metal and non-metal

ions. The oxidizing strength of bromic acid is highly dependent on the pH of the solution.

An early study by Hendrixson (1906) investigated the reaction of bromic acid with several

metals. While the quantitative data is historical, it provides a qualitative understanding of its

reactivity.
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Metal Observation

Zinc (Zn) Dissolves without evolution of hydrogen.

] Dissolves with the evolution of some hydrogen
Aluminum (Al)

gas.
Iron (Fe) Rapidly dissolves to form ferric (Fe3*) ions.
Copper (Cu) Dissolves readily.
Tin (Sn) Dissolves slowly.

) Oxidized slowly, forming insoluble silver bromide
Siiver (A9) and bromate

Cadmium (Cd) Dissolves slowly without evolution of hydrogen.

Note: The original paper provides amounts of reactants and products, but modern analytical
techniques would be required for precise yield determination.

The Belousov-Zhabotinsky Reaction

The Belousov-Zhabotinsky (BZ) reaction is a classic example of a nonlinear oscillating
chemical reaction, where the color of the solution periodically changes.[8][9] Bromic acid (or a
bromate salt in acidic solution) is a key component of the BZ reaction, acting as the primary
oxidizing agent.[10] The overall reaction involves the oxidation of an organic substrate, typically
malonic acid, by bromate, catalyzed by a metal ion such as cerium or ferroin.[3]

The mechanism of the BZ reaction is highly complex, involving numerous intermediate steps
and feedback loops. A simplified model, known as the FKN mechanism (Field, Kérés, and
Noyes), breaks the reaction down into three main processes:

e Process A: Consumption of bromide ions, which inhibit the autocatalytic step.
e Process B: The autocatalytic production of bromous acid (HBrO2).

e Process C: The reduction of the catalyst and regeneration of bromide ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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